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Compound of Interest

2-Chloro-4-(chloromethyl)-6-
Compound Name:
fluoropyridine

Cat. No.: B15251609

Get Quote

Executive Summary & Chemical Identity

Target Compound: 2-Chloro-4-(chloromethyl)-6-fluoropyridine Primary Application: High-

value electrophilic intermediate for medicinal chemistry (kinase inhibitor scaffolds, heterocycle
functionalization).

This guide addresses the synthesis, handling, and application of 2-Chloro-4-(chloromethyl)-6-
fluoropyridine, a specialized halogenated pyridine building block. Unlike common commaodity
chemicals, this specific substitution pattern represents a "niche intermediate” often synthesized
in situ or on-demand to avoid stability issues associated with benzylic-type halides in electron-
deficient rings.

Core Molecular Data
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Property Data

Systematic Name 2-Chloro-4-(chloromethyl)-6-fluoropyridine
Molecular Formula CeHaCI2FN

Molecular Weight 179.99 g/mol

1261488-11-2 (2-Chloro-6-fluoro-4-
methylpyridine)

Precursor CAS

1211521-09-3 (2-Chloro-6-fluoroisonicotinic

acid)

Acid Precursor CAS

Physical State Low-melting solid or oil (predicted); lachrymator.

< -20°C, under Argon/Nitrogen (Hydrolysis
Storage .
sensitive).

Note on CAS Number: As a specialized research intermediate, the specific CAS for the
chloromethyl derivative is not widely indexed in public commercial registries. It is standard
practice to source the stable methyl precursor (CAS 1261488-11-2) or acid precursor (CAS
1211521-09-3) and synthesize the target immediately prior to use.

Structural Analysis & Reactivity Profile

The 2,4,6-substitution pattern creates a unique electronic environment that dictates
experimental handling:

e 4-Chloromethyl Group (Electrophile): The pyridine ring is electron-deficient due to the
nitrogen atom and the electronegative halogens (F, Cl) at positions 2 and 6. This makes the
methylene protons at C4 acidic and the C-Cl bond highly reactive toward nucleophiles (

reactions), but also prone to hydrolysis.
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e 2-Chloro & 6-Fluoro (Leaving Groups): The 6-Fluoro position is significantly more labile to
nucleophilic aromatic substitution (

) than the 2-Chloro position due to the high electronegativity of fluorine stabilizing the
Meisenheimer complex.

o Implication: When reacting this compound with amines/thiols, temperature control is
critical to prevent unwanted substitution at the ring fluorine.

Synthesis & Production Protocols

Two primary routes exist. Route A is a direct radical halogenation (industrial/scale-up). Route B
IS a stepwise reduction-chlorination (lab-scale/high-purity).

Route A: Radical Chlorination (Direct Method)

Best for: Large scale, tolerant of purification steps.

Reagents: 2-Chloro-6-fluoro-4-methylpyridine, N-Chlorosuccinimide (NCS), Benzoyl Peroxide
(BPO) or AIBN. Solvent: Carbon Tetrachloride (

) or Trifluoromethylbenzene (PhCF3 - greener alternative).

Protocol:

Dissolve 2-Chloro-6-fluoro-4-methylpyridine (1.0 eq) in anhydrous PhCF3.

Add NCS (1.1 eq) and catalytic BPO (0.05 eq).

Heat to reflux (approx. 80-90°C) under inert atmosphere (

).

Monitor via LCMS. Critical: Stop reaction before di-chlorination (gem-dichloro) becomes
prevalent.

Workup: Filter off succinimide. Wash filtrate with water. Dry (

) and concentrate.
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 Purification: Flash chromatography (Hexanes/EtOAc).

Route B: Reduction-Chlorination (High Purity Method)

Best for: Drug discovery, ensuring no over-chlorinated byproducts.
Precursor: 2-Chloro-6-fluoroisonicotinic acid (CAS 1211521-09-3).[1]
Step 1: Reduction to Alcohol

» Activate acid with Isobutyl chloroformate/NMM in THF, then reduce with

 Alternative: Borane-THF reduction of the acid (0°C to RT).
« |solate (2-chloro-6-fluoropyridin-4-yl)methanol.
Step 2: Deoxychlorination

Dissolve alcohol intermediate in DCM at 0°C.

Add Thiony! Chloride (

, 1.5 eq) dropwise. Catalytic DMF may be added.

Stir at RT for 2-4 hours.

Concentrate under vacuum to remove excess

and

Yield: Quantitative conversion to the hydrochloride salt or free base.

Visualization of Synthesis Pathways
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Figure 1. Comparison of Radical Halogenation (Route A) vs. Stepwise Reduction-Chlorination
(Route B) for target synthesis.

Applications in Drug Development

This scaffold is a "privileged structure” for kinase inhibitor design. The chloromethyl group
serves as a linchpin to attach the pyridine core to larger pharmacophores.

Nucleophilic Substitution Workflow

The most common reaction involves displacing the chlorine on the methyl group with amines or
thiols.

Protocol (General

):

e Solvent: Acetonitrile (MeCN) or DMF.
e Base:

or DIPEA (2-3 eq).

» Nucleophile: Secondary amine (e.g., piperazine derivative) or Thiol.
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e Conditions: 0°C to RT. Avoid heat to prevent

at the 6-Fluoro position.

Selectivity Logic

o Site 1 (4-CH2CI): Reacts at RT (kinetic control).

o Site 2 (6-F): Reacts at >60°C or with strong nucleophiles (thermodynamic control).

o Site 3 (2-Cl): Reacts only under Pd-catalyzed conditions (Suzuki/Buchwald) or extreme

conditions.
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Figure 2: Chemoselectivity profile of the tri-functionalized pyridine core.

Safety & Handling (E-E-A-T)

Hazard Classification:

o Skin/Eye: Severe Irritant / Corrosive (due to potential HCI hydrolysis).

 Toxicity: Alkylating agent. Handle as a potential mutagen.

o Lachrymator: Chloromethyl pyridines often possess tear-gas-like properties.

Operational Protocols:
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o Containment: All weighing and reactions must occur inside a certified fume hood.

» Quenching: Quench excess alkylating agent with 10% aqueous ammonium hydroxide or
sodium thiosulfate before disposal.

o PPE: Double nitrile gloves, lab coat, and safety goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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